3-(3-hydroxy-3-methylbutyl)-N-[1-(5-methyl-1,3,4-oxadiazol-2-yl)ethyl]benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-[1-(5-methyl-1,3,4-oxadiazol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C17H23N3O3/c1-11(16-20-19-12(2)23-16)18-15(21)14-7-5-6-13(10-14)8-9-17(3,4)22/h5-7,10-11,22H,8-9H2,1-4H3,(H,18,21)
• InChI Key: DIMGOCMOHCQWCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C(C)NC(=O)C2=CC=CC(=C2)CCC(C)(C)O
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

3-(3-hydroxy-3-methylbutyl)-N-[1-(5-methyl-1,3,4-oxadiazol-2-yl)ethyl]benzamide is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a benzamide derivative that has been synthesized using a specific method and has been found to exhibit specific biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

Research in heterocyclic chemistry has explored the synthesis of compounds related to the chemical structure , particularly focusing on the formation of 1,2,4-triazoles, 1,2,4-oxadiazoles, and other heterocycles through reactions involving N-benzoylthioamides and dinucleophilic reagents. Such studies lay the groundwork for understanding the reactivity and potential applications of complex molecules including oxadiazole derivatives (Whitfield & Papadopoulos, 1981).

Anticancer Potential

Several studies have focused on the synthesis of benzamide derivatives, including those containing the 1,3,4-oxadiazol moiety, for their potential anticancer activity. For instance, derivatives have been designed and synthesized for evaluation against various cancer cell lines, showcasing moderate to excellent anticancer activity, highlighting the therapeutic potential of these compounds (Ravinaik et al., 2021).

Methodological Advances

Advancements in analytical techniques have also been part of the research involving benzamide compounds. For example, a method for the determination of D-3-hydroxybutyric acid in human plasma after derivatization with benzofurazan reagent shows the application of these compounds in enhancing analytical methodologies, which could have broader implications for biochemical research (Cevasco et al., 2014).

Material Science Applications

Research into the synthesis of aromatic polyamides containing oxadiazole or benzonitrile units reveals the potential application of these compounds in material science, particularly for the creation of thin films and polymers with good thermal stability and fluorescence properties, which could be relevant for electronic and photonic devices (Sava et al., 2003).